Cas no 1795301-77-7 (Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-)
Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-
-
- Inchi: 1S/C16H19NO4/c1-3-20-13-8-6-12(7-9-13)16(18)17-11-15(19-2)14-5-4-10-21-14/h4-10,15H,3,11H2,1-2H3,(H,17,18)
- InChI Key: ARRMKEYNZVOMHE-UHFFFAOYSA-N
- SMILES: C(NCC(C1=CC=CO1)OC)(=O)C1=CC=C(OCC)C=C1
Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6451-3216-2μmol |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6451-3216-5μmol |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6451-3216-10μmol |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6451-3216-20μmol |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6451-3216-1mg |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6451-3216-2mg |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6451-3216-3mg |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6451-3216-4mg |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6451-3216-5mg |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6451-3216-10mg |
4-ethoxy-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide |
1795301-77-7 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-
Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl] (CAS No. 1795301-77-7)
Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl] is a complex organic compound with the CAS registry number 1795301-77-7. This compound belongs to the class of amides and features a benzamide backbone with specific substituents that contribute to its unique chemical properties. The molecule consists of a benzene ring substituted with an ethoxy group at the para position and an amide group at the nitrogen atom. The amide nitrogen is further substituted with a 2-(2-furanyl)-2-methoxyethyl group, which introduces additional functional groups and enhances its reactivity in various chemical reactions.
The structure of benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl] is characterized by its aromatic benzene ring, which provides stability due to resonance. The ethoxy group (-OCH₂CH₃) at the para position contributes to the compound's solubility in organic solvents and may influence its pharmacokinetic properties if used in pharmaceutical applications. The amide group (-CONH-) is a key functional group that participates in hydrogen bonding, making it suitable for applications in peptide synthesis or as a precursor in organic chemistry.
The substituent on the nitrogen atom, N-[2-(2-furanyl)-2-methoxyethyl], adds complexity to the molecule. The furan ring is an aromatic heterocycle that can engage in π-π interactions, potentially enhancing the compound's ability to act as a ligand in coordination chemistry or as a building block in supramolecular chemistry. The methoxy group (-OCH₃) attached to the ethyl chain further increases the molecule's functionality by providing additional sites for hydrogen bonding and electronic effects.
Recent studies have highlighted the potential of benzamide derivatives in drug discovery and material science. For instance, researchers have explored the use of similar compounds as inhibitors of enzymes involved in neurodegenerative diseases. The presence of aromatic rings and functional groups like furan and methoxy groups makes this compound a promising candidate for designing bioactive molecules with specific targeting capabilities.
In terms of synthesis, benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl] can be prepared through various routes, including nucleophilic acyl substitution or coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to ensure high yields and minimize side reactions.
From an analytical standpoint, this compound can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide insights into the molecular structure, purity, and functional group composition. For example, proton NMR can reveal information about the aromatic protons and substituents, while carbon NMR can confirm the presence of carbonyl groups and heterocyclic rings.
The application of benzamide derivatives extends beyond pharmaceuticals into areas such as agrochemicals and materials science. For instance, derivatives with furan moieties have been investigated for their potential as antioxidants or UV stabilizers due to their ability to absorb harmful radiation. Additionally, these compounds may serve as precursors for more complex molecules used in polymer synthesis or electronic materials.
Recent advancements in computational chemistry have enabled researchers to predict the properties of benzamide derivatives with greater accuracy. Molecular modeling techniques can simulate how these compounds interact with biological targets or behave under specific environmental conditions. This predictive capability accelerates drug discovery processes by reducing the need for extensive experimental testing.
In conclusion, benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl] (CAS No. 1795301-77-7) is a versatile compound with significant potential in various fields due to its unique structure and functional groups. Its applications span from pharmaceuticals to materials science, making it an important subject of ongoing research and development.
1795301-77-7 (Benzamide, 4-ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)